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Compound of Interest

Compound Name: Dimethyloxalylglycine

Cat. No.: B1670830

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethyloxalylglycine (DMOG) is a cell-permeable, competitive inhibitor of prolyl-4-
hydroxylase domain (PHD) enzymes. By inhibiting these enzymes, which are responsible for
the degradation of Hypoxia-Inducible Factor-1a (HIF-1a) in the presence of oxygen, DMOG
effectively stabilizes HIF-1a, leading to the activation of hypoxia-responsive genes. This
mimetic of a hypoxic state has made DMOG a valuable tool in research areas such as
angiogenesis, ischemia, cancer biology, and stem cell research. Understanding the solubility of
DMOG in common laboratory solvents is critical for the accurate preparation of stock solutions
and the design of robust in vitro and in vivo experiments. These application notes provide a
detailed comparison of DMOG's solubility in dimethyl sulfoxide (DMSO) and water, along with
protocols for its dissolution and a diagram of its mechanism of action.

Data Presentation: Solubility of
Dimethyloxalylglycine

The solubility of DMOG in DMSO and water varies across different suppliers, which may be
attributed to slight variations in the purity and crystalline form of the compound. The following
table summarizes the reported solubility data from various sources. It is recommended to use
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this data as a guideline and to perform small-scale solubility tests with the specific batch of

DMOG being used.

Reported Solubility

Reported Molar

Solvent . Source
(mg/mL) Solubility (mM)
DMSO 60 342.58 TargetMol[1]
>25 Not Specified NET[2]
17.51 100 Tocris Bioscience
>20 Not Specified Sigma-Aldrich
713.71
125 (ultrasonication MedChemExpress[3]
recommended)
35 199.84 Selleck Chemicals[4]
~30 Not Specified Cayman Chemical[5]
100 (sonication
Water 17.54 TargetMol[1]
recommended)
17.51 100 Tocris Bioscience
>30 Not Specified Sigma-Aldrich
285.49
50 (ultrasonication MedChemExpress|[3]
recommended)
35 199.84 Selleck Chemicals[6]
PBS (pH 7.2) ~10 Not Specified Cayman Chemical[5]

Note: The molecular weight of DMOG is 175.14 g/mol .[1][7]

Experimental Protocols
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Protocol 1: Preparation of a DMOG Stock Solution in
DMSO

This protocol describes the preparation of a 100 mM stock solution of DMOG in DMSO.
Materials:

» Dimethyloxalylglycine (DMOG) powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipette

Procedure:

Weighing DMOG: Accurately weigh out a desired amount of DMOG powder. For example, to
prepare 1 mL of a 100 mM stock solution, weigh 17.51 mg of DMOG.

e Adding DMSO: Add the appropriate volume of anhydrous DMSO to the DMOG powder. For
17.51 mg of DMOG, add 1 mL of DMSO.

» Dissolution: Tightly cap the tube or vial and vortex thoroughly until the DMOG is completely
dissolved. Gentle warming in a 37°C water bath can aid in dissolution if necessary. Visually
inspect the solution to ensure there are no undissolved particles.

o Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. Store the aliquots at -20°C for short-term storage or -80°C for long-term
storage.

Protocol 2: Preparation of a DMOG Stock Solution in
Water

This protocol describes the preparation of a 50 mM stock solution of DMOG in water. Note that
solubility in aqueous solutions can be lower and may require more effort to dissolve.
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Materials:

o Dimethyloxalylglycine (DMOG) powder

o Sterile, nuclease-free water

 Sterile microcentrifuge tubes or vials

e \ortex mixer

« Sonicator (optional, but recommended)

o Calibrated pipette

Procedure:

Weighing DMOG: Accurately weigh out the desired amount of DMOG powder. For example,
to prepare 1 mL of a 50 mM stock solution, weigh 8.76 mg of DMOG.

e Adding Water: Add the appropriate volume of sterile water to the DMOG powder. For 8.76
mg of DMOG, add 1 mL of water.

 Dissolution: Tightly cap the tube or vial and vortex vigorously. If the DMOG does not fully
dissolve, sonication is recommended to facilitate dissolution.[1][3]

 Sterilization (Optional): If required for your application, filter-sterilize the solution using a 0.22
pum syringe filter.

o Storage: Itis generally recommended to prepare aqueous solutions of DMOG fresh for each
experiment. If short-term storage is necessary, store at 4°C for no longer than 24 hours.

Visualizations
DMOG Mechanism of Action: HIF-1a Stabilization
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Caption: Mechanism of DMOG-induced HIF-1a stabilization.
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Experimental Workflow: Preparing a DMOG Working
Solution

Workflow for DMOG Solution Preparation
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Caption: General workflow for preparing DMOG solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

